N-{2-(4-acetylpiperazinyl)-1-[(4-fluorophenyl)sulfonyl]-2-oxoethyl}(3-chloroph enyl)carboxamide

• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)-1-(4-fluorophenyl)sulfonyl-2-oxoethyl]-3-chlorobenzamide
• InChI: InChI=1S/C21H21ClFN3O5S/c1-14(27)25-9-11-26(12-10-25)21(29)20(24-19(28)15-3-2-4-16(22)13-15)32(30,31)18-7-5-17(23)6-8-18/h2-8,13,20H,9-12H2,1H3,(H,24,28)
• InChI Key: IVILMWFLZIQVPU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C(=O)C(NC(=O)C2=CC(=CC=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H21ClFN3O5S
• Molecular Weight: 481.9 g/mol

Description

N-{2-(4-acetylpiperazinyl)-1-[(4-fluorophenyl)sulfonyl]-2-oxoethyl}(3-chloroph enyl)carboxamide is a useful research compound. Its molecular formula is C21H21ClFN3O5S and its molecular weight is 481.92. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Pharmacological Evaluation

One study delves into the chemistry and pharmacological evaluation of N-piperazinylphenyl biphenylcarboxamides and biphenylsulfonamides, focusing on their role as potent and selective 5-HT(1B/1D) antagonists. The research highlights the synthesis, receptor binding profiles, and functional in vitro testing of these compounds, demonstrating their pronounced effects in certain pharmacological models and contributing to the structure-activity relationship (SAR) study of these chemical classes (Liao et al., 2000).

Material Science Applications

Another area of application includes material science, where the compound's chemical structure is utilized in the synthesis and characterization of polymers. For instance, aromatic polyamides containing ether and sulfone links have been prepared, showcasing their solubility in polar solvents and their potential use in various industrial applications due to their distinct thermal properties (Hsiao & Huang, 1997).

Neurotransmitter Release and Reuptake Inhibition

Research on novel diphenylbutylpiperazinepyridyl derivatives, including compounds similar to N-{2-(4-acetylpiperazinyl)-1-[(4-fluorophenyl)sulfonyl]-2-oxoethyl}(3-chlorophenyl)carboxamide, has shown their effects on the in vitro release and reuptake of neurotransmitters such as serotonin, noradrenaline, and dopamine. These studies provide insights into the potential therapeutic applications of these compounds in neurological disorders (Pettersson, 1995).

Cytotoxic Activity

Another study focused on the cytotoxic activity of sulfonamide derivatives, exploring their potential in cancer therapy. This research outlines the synthesis and in vitro screening of various sulfonamide derivatives against cancer cell lines, indicating the compound's relevance in the development of novel anticancer agents (Ghorab et al., 2015).

Mechanism of Action

Target of Action

Similar compounds have been found to target dna gyrase, a type of topoisomerase that introduces negative supercoils (or relaxes positive supercoils) into dna .

Mode of Action

It is suggested that similar compounds may have a new binding mode to dna gyrase, allowing for a more potent antibacterial effect and activity against current quinolone-resistant bacterial strains .

Biochemical Pathways

Compounds with similar structures have been found to inhibit the formation of multinucleated tartrate-resistant acid phosphatase (trap)-positive cells from bone marrow-derived macrophages in a dose-dependent manner . This suggests that VU0609595-1 may affect pathways related to cell differentiation and bone metabolism.

Result of Action

Similar compounds have been found to show promising direct activity against gram-negative strains, and anti-biofilm activity against gram-positive strains . This suggests that VU0609595-1 may have similar antimicrobial and anti-biofilm properties.

Action Environment

It is known that environmental factors such as temperature, ph, and nutrient availability can significantly impact the activity and stability of chemical compounds .